Dichomitol
Overview
Description
Dichomitol is a natural product found in Dichomitus squalens with data available.
Scientific Research Applications
Synthesis and Structure Elucidation
- Total Synthesis : Dichomitol, identified in the fermentation broth of Dichomitus squalens, underwent total synthesis to explore its structure. The synthesis from 1,5-cyclooctadiene revealed a discrepancy in spectral characteristics between the synthetic and natural products, suggesting a structural revision for natural this compound (Mehta & Pallavi, 2006).
- Isolation and Structure Revision : Novel sesquiterpenes, including this compound, were isolated from Dichomitus squalens. The study revised the previously assigned structure of this compound based on spectroscopic analyses (Xie, Xu, Dan, & Wei, 2011).
Biological Activities
- Nematicidal Activity Assessment : Isolated sesquiterpenes from Dichomitus squalens, including this compound, were assessed for their nematicidal activities against Bursaphelenchus xylophilus. These studies are crucial for understanding the biological potentials of compounds like this compound (Huang et al., 2004).
properties
Molecular Formula |
C15H24O3 |
|---|---|
Molecular Weight |
252.35 g/mol |
IUPAC Name |
(3aS,3bR,5S,6aS,7R)-1,5-bis(hydroxymethyl)-3a,5-dimethyl-3,3b,4,6,6a,7-hexahydro-2H-cyclopenta[a]pentalen-7-ol |
InChI |
InChI=1S/C15H24O3/c1-14(8-17)5-10-11(6-14)15(2)4-3-9(7-16)12(15)13(10)18/h10-11,13,16-18H,3-8H2,1-2H3/t10-,11+,13+,14+,15-/m0/s1 |
InChI Key |
RTRNIJJMGPYEML-JHOKLZQASA-N |
Isomeric SMILES |
C[C@@]12CCC(=C1[C@@H]([C@@H]3[C@H]2C[C@](C3)(C)CO)O)CO |
Canonical SMILES |
CC12CCC(=C1C(C3C2CC(C3)(C)CO)O)CO |
synonyms |
dichomitol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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